N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide

• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O4/c1-3-29-21-13-5-4-12-20(21)25-23(27)16-8-6-10-18(14-16)24-22(26)17-9-7-11-19(15-17)28-2/h4-15H,3H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: LALGUDBCNYDTRC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)OC

Description

N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain and inflammation.

Mechanism of Action

N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide is a highly selective antagonist of the AT2R, which is expressed in sensory neurons and plays a role in the regulation of pain and inflammation. By blocking the AT2R, N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide reduces the activity of nociceptive neurons and inhibits the release of pro-inflammatory cytokines, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has been shown to reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide is also effective in reducing mechanical allodynia and thermal hyperalgesia, which are common symptoms of chronic pain. In addition, N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of pain and inflammation.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide is also highly selective for the AT2R, which reduces the potential for off-target effects. However, N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing, which can be challenging in animal studies. In addition, N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research and development of N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide. One direction is to investigate the potential use of N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide in combination with other drugs for the treatment of chronic pain. Another direction is to explore the use of N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide in other disease models, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies are needed to determine the optimal dosing regimen and route of administration for N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide involves the reaction of 3-amino-N-(2-ethoxyphenyl)benzamide with 3-methoxybenzoyl chloride in the presence of a base. The reaction proceeds through an amide bond formation and yields N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide as a white solid with a high purity.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has been extensively studied for its potential use in the treatment of chronic pain. Several preclinical studies have demonstrated that N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide is effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. N-(2-ethoxyphenyl)-3-[(3-methoxybenzoyl)amino]benzamide has also been shown to have a good safety profile and is well-tolerated in animal studies.